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Compound of Interest

Compound Name: SODIUM PHOSPHOMOLYBDATE

Cat. No.: B1143329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrated and anhydrous forms

of sodium phosphomolybdate, offering a comparative analysis of their properties, detailed

experimental protocols, and a discussion of their applications in research and development.

Core Properties: A Comparative Analysis
Sodium phosphomolybdate is a versatile inorganic compound with significant applications in

catalysis, analytical chemistry, and materials science.[1] It exists in both a hydrated and an

anhydrous form, with the primary distinction being the presence of water of crystallization in the

former. This structural difference influences their molecular weight and, consequently, the

precise calculations required for preparing solutions of specific molarities.[2]

The hydrated form is typically a yellow crystalline solid, while the anhydrous form presents as a

white to off-white powder.[1][3][4] The transition between these two forms is a critical aspect of

their application, with the anhydrous salt being hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[5]
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Property
Sodium
Phosphomolybdate
Hydrate

Sodium
Phosphomolybdate
Anhydrous

Molecular Formula Mo₁₂Na₃O₄₀P·xH₂O[1]
Na₃[P(Mo₃O₁₀)₄] or

Mo₁₂Na₃O₄₀P[6][7]

Molecular Weight
1891.20 g/mol (anhydrous

basis)[7]
1891.3 g/mol [6]

CAS Number 1313-30-0[1][6][7][8] 1313-30-0[6][8]

Appearance Yellow solid/crystals[1][8] White to off-white powder[3]

Density 2.83 g/mL at 25 °C[1][7][8] 3.5 g/mL[4]

Melting Point 98 °C (decomposes)[1][7][8]
687 °C (for the related sodium

molybdate)[9]

Solubility Highly soluble in water[10] Highly soluble in water[4]

Hygroscopicity
Not typically characterized as

hygroscopic
Hygroscopic[5]

Experimental Protocols
Detailed and reproducible experimental procedures are crucial for the successful application of

sodium phosphomolybdate in a research setting.

A common method for synthesizing the parent phosphomolybdic acid involves the following

steps:

Dissolution: Dissolve 20 g of sodium molybdate in 40 mL of water.

Acidification: Add 2 mL of 85% phosphoric acid, followed by the dropwise addition of 20 mL

of concentrated hydrochloric acid.

Extraction: Transfer the resulting yellow, transparent mixture to a separatory funnel and

extract with 30 mL of ether.
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Separation and Washing: Allow the layers to separate, transfer the lower aqueous layer back

to the separatory funnel, and wash with 20 mL of water.

pH Adjustment and Final Extraction: Adjust the pH to 1.5-5 with 10 mL of concentrated

hydrochloric acid and perform a final extraction with 20 mL of ether.

Drying and Recrystallization: The ether layer containing the phosphomolybdic acid is

collected for drying and recrystallization to obtain the final product.[11]

The anhydrous form can be prepared from the hydrated salt through thermal dehydration.

Heating: Place the sodium phosphomolybdate hydrate in a suitable vessel for heating,

such as a crucible.

Temperature Control: Heat the sample to a temperature above 100 °C to ensure the removal

of all water molecules. For instance, the related sodium molybdate dihydrate is converted to

its anhydrous form by heating at 100 °C.[9]

Monitoring: The process can be monitored by observing the change in mass until a constant

weight is achieved, indicating that all water of crystallization has been removed. Thermal

analysis techniques such as thermogravimetric analysis (TGA) can be employed for precise

determination of dehydration temperatures.[12]

Storage: Due to the hygroscopic nature of the anhydrous form, it must be stored in a

desiccator or under an inert, dry atmosphere to prevent rehydration.[2][5]

Standard analytical techniques are used to confirm the identity and purity of the synthesized

compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the characteristic

vibrational modes of the phosphomolybdate anion. A typical analysis would involve scanning

in the range of 400-4000 cm⁻¹.[11]

UV-Visible (UV-Vis) Spectroscopy: Employed to study the electronic transitions within the

molecule, typically scanned over a range of 190-800 nm.[11]
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Sodium phosphomolybdate is a valuable reagent in numerous scientific disciplines.[1]

Analytical Chemistry: It serves as a colorimetric reagent for the determination of phosphate

levels in various samples, a technique crucial for environmental monitoring.[1]

Catalysis: This compound acts as a catalyst in various organic synthesis reactions, helping

to enhance reaction rates and improve product yields.[1][13]

Biochemistry: It is utilized in enzyme assays to investigate enzyme activity and kinetics,

which is fundamental to understanding metabolic pathways.[1][13]

Material Science: Sodium phosphomolybdate hydrate is employed in the synthesis of

advanced materials, including nanomaterials.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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